2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide

• IUPAC Name: 2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C16H15BrFNO/c17-14-5-1-13(2-6-14)11-16(20)19-10-9-12-3-7-15(18)8-4-12/h1-8H,9-11H2,(H,19,20)
• InChI Key: VNRGTRXMVRTLQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CC2=CC=C(C=C2)Br)F
• Molecular Formula: C16H15BrFNO
• Molecular Weight: 336.20 g/mol
• Solubility: 14.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide, also known as BFEA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFEA belongs to the class of compounds known as amides and is structurally similar to other compounds that have shown promise in treating various medical conditions.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. This compound has been shown to inhibit the activity of AKT and mTOR, two enzymes that are frequently overactive in cancer cells. By inhibiting these enzymes, this compound can induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has also been shown to have anti-oxidant effects. This compound can also modulate the activity of certain neurotransmitters, making it a potential treatment for neurological disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound is also stable under a wide range of conditions, allowing for long-term storage and experimentation. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. This compound is also relatively expensive compared to other compounds used in research.

Future Directions

There are several future directions for research on 2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide. One potential avenue is to explore its use in combination with other drugs for the treatment of cancer. This compound has been shown to have synergistic effects with certain chemotherapy drugs, suggesting that it may be effective in combination therapies. Another area of research is the potential use of this compound in the treatment of neurological disorders. Studies have shown that this compound can modulate the activity of certain neurotransmitters, making it a promising candidate for further investigation in this area. Finally, there is a need for further research into the safety and toxicity of this compound, particularly in human subjects. While this compound has shown promise in preclinical studies, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide can be synthesized using a multi-step process that involves the reaction of 4-bromobenzylamine with 4-fluoroacetophenone to form an intermediate compound. This intermediate is then reacted with ethyl chloroacetate, followed by hydrolysis to obtain the final product, this compound. The synthesis of this compound has been optimized in recent years, resulting in higher yields and improved purity.

Scientific Research Applications

2-(4-bromophenyl)-N-[2-(4-fluorophenyl)ethyl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis.